N-(4-fluorophenyl)-6-methyl-1-propyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide

• Molecular Formula: C18H22FN3O
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-(4-fluorophenyl)-6-methyl-1-propyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C18H22FN3O/c1-3-4-16-17-10-5-13(2)21(17)11-12-22(16)18(23)20-15-8-6-14(19)7-9-15/h5-10,16H,3-4,11-12H2,1-2H3,(H,20,23)
• InChI Key: ZHSHKOCEFHHTCH-UHFFFAOYSA-N
• SMILES: CCCC1C2=CC=C(N2CCN1C(=O)NC3=CC=C(C=C3)F)C

Description

N-(4-fluorophenyl)-6-methyl-1-propyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide is a member of ureas.

Scientific Research Applications

1. Anxiolytic Effects and TSPO Ligand Development:

• Novel pyrrolo[1,2-a]pyrazine compounds, synthesized at Zakusov Research Institute of Pharmacology, have been studied for their anxiolytic effects. These compounds, including similar structures to the query chemical, show high affinity for the 18-kDa translocator protein (TSPO) and significant anxiolytic activity. The development of these compounds has led to formulations with pronounced anxiolytic effects after intragastric administration (Yarkova et al., 2019).

2. Synthesis and Chemical Transformations:

• Research has focused on the synthesis and reactions of pyrrolo[1,2-a]pyrazines, including methods that transform the trifluoromethyl group to amide and amidine groups. This involves a complex process of aromatization of the pyrrolo[1,2-a]pyrazine system (Terenin et al., 2011).

3. Antimicrobial Applications:

• N-Phenylpyrazine-2-carboxamides, a related chemical class, have been investigated for their anti-mycobacterial properties. These studies have shown significant activity against various mycobacterial strains, indicating potential use in treating infections like tuberculosis (Zítko et al., 2015).

4. Antitubercular and Antibacterial Activities:

• Pyrrolo[3,2-b]pyridine derivatives linked to 2-methoxypyridine have been synthesized and demonstrated potent antitubercular activity. Some of these compounds, which are structurally related to the query chemical, have shown significant effectiveness against tuberculosis and bacterial strains like Escherichia coli and Staphylococcus aureus (Bodige et al., 2019).

5. Synthesis and Crystal Structure Studies:

• Research in the field of pyrrole derivatives, including pyrrolopyrazines, has led to the synthesis of various compounds with potential pharmaceutical applications. Studies on crystal structures and molecular formations have provided insights into the chemical characteristics and interactions of these compounds (Menges et al., 2013).

6. Anticancer Research:

• Pyrazole compounds, related to the query chemical, have been synthesized and tested for their anticancer activities. Some of these compounds have shown promising results against various cancer cell lines, indicating their potential in oncology (Ahsan, 2012).